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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435

CAS Number: 5331-37-3

Synonyms: 2-(butylthio)ethanol, 2-(butylsulfanyl)ethan-1-ol, 2-Hydroxyethyl butyl sulfide, Butyl
2-Hydroxyethyl Sulfide

This technical guide provides comprehensive information on the chemical and physical
properties, safety data, and general handling protocols for 2-Butoxyethanethiol, a sulfur-
containing organic compound used in research and as a synthesis intermediate.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Butoxyethanethiol.
Data is compiled from various chemical suppliers and databases.
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Property Value Source
Molecular Formula CeH140S [1]
Molecular Weight 134.24 g/mol [1][2]

. ' 218.6 °C at 760 mmHg
Boiling Point , [31[41[5]
(estimated)

. 107.1 °C (225.0 °F)
Flash Point , [31[5]
(estimated)

Density 0.965 g/cm3 [4]

- 5433 mg/L at 25 °C
Water Solubility (estimated) [31[5]
estimate

logP (o/w) 1.659 (estimated) [31[5]

0.026 mmHg at 25 °C
Vapor Pressure , [31[5]
(estimated)

Safety and Hazard Information

2-Butoxyethanethiol presents several hazards that require careful handling in a laboratory
setting. The GHS classification information from aggregated sources indicates potential for
acute oral toxicity and serious eye damage[2].

Hazard Statement GHS Classification Source

] Acute toxicity, oral (Category
Harmful if swallowed 2 [2]

) Serious eye damage/eye
Causes serious eye damage o [2]
irritation (Category 1)

Note: Some suppliers state that the chemical is not considered hazardous by the 2012 OSHA
Hazard Communication Standard and that toxicity has not been fully determined[3]. Due to this
conflicting information, it is prudent to handle the compound with care, assuming the more
stringent hazard classifications are accurate.
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Experimental Protocols

Detailed experimental protocols for specific applications of 2-Butoxyethanethiol are not
readily available in public literature. However, based on its chemical properties and safety
information, a general laboratory handling workflow is provided below. This compound is
reportedly used as an intermediate in the synthesis of pharmaceuticals and agrochemicals[6].

General Handling and Storage Workflow

The following diagram illustrates a standard workflow for the safe handling and storage of 2-
Butoxyethanethiol in a research environment.
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General Workflow for Handling 2-Butoxyethanethiol

Preparation

Review Safety Data Sheet (SDS)

Y

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Proceed to handling

Handlihg
Y

Work in a well-ventilated fume hood

Y

Dispense required amount

Generate waste

\ Waste Disposal
Keep container tightly closed when not in use Collect waste in a designated, labeled container
After use
Stoage
\
Store in a cool, dry, well-ventilated area Dispose of waste according to institutional and local regulations
A
Keep away from incompatible materials
(e.g., strong oxidizing agents)

Click to download full resolution via product page

Safe handling and storage workflow for 2-Butoxyethanethiol.
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Hazard Relationship Diagram

The following diagram illustrates the logical relationships between the identified hazards of 2-
Butoxyethanethiol.

Hazard Profile of 2-Butoxyethanethiol

2-Butoxyethanethiol
(CAS: 5331-37-3) | __

ary Hazards v N
Harmful if Swallowed Causes Serious Eye Damage
(Acute Oral Toxicity - Cat. 4) (Serious Eye Damage - Cat. 1)
\

ecommended Precautions

Do not eat, drink, or smoke when handling Wash hands thoroughly after handling Safewvgségjgzrzjlg\a/fspfai Coat) Usein a(;"[’]?:;a’:g:;w GIGE!

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2-Butoxyethanethiol (2-
(butylthio)ethanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13524435#2-butoxyethanethiol-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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